![molecular formula C22H27N3O2 B5677219 N'-[2-(3,3-diphenylpiperidin-1-yl)-2-oxoethyl]-N,N-dimethylurea](/img/structure/B5677219.png)
N'-[2-(3,3-diphenylpiperidin-1-yl)-2-oxoethyl]-N,N-dimethylurea
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Overview
Description
- N'-[2-(3,3-diphenylpiperidin-1-yl)-2-oxoethyl]-N,N-dimethylurea is a chemical compound with potential applications in various fields. The compound's structure and properties can be explored through synthetic, spectroscopic, and computational methods.
Synthesis Analysis
- The synthesis of similar compounds often involves complex chemical reactions. For instance, the synthesis of 1,3-dimethyl-2,6-diphenylpiperidin-4-one N(4′)-cyclohexylsemicarbazone involved IR, 1H NMR, and 13C NMR spectral analysis, showcasing the depth of analysis required for these compounds (Anand et al., 2019).
Molecular Structure Analysis
- Molecular structure analysis typically includes X-ray diffraction and computational methods. For example, an X-ray diffraction analysis revealed the configuration of a similar compound's molecular structure (Anand et al., 2019).
Chemical Reactions and Properties
- The compound's chemical reactions and properties can be elucidated through various spectroscopic techniques, including IR and NMR spectroscopy. These methods help understand the compound's behavior and interactions with other chemicals (Anand et al., 2019).
Physical Properties Analysis
- The physical properties of similar compounds, such as melting points, solubility, and crystal structure, are often investigated using techniques like X-ray crystallography and thermal analysis (Anand et al., 2019).
Chemical Properties Analysis
- Chemical properties, including reactivity, stability, and electronic properties, are critical for understanding the compound's potential applications. These properties are typically analyzed using computational chemistry methods and various spectroscopic techniques (Anand et al., 2019).
properties
IUPAC Name |
3-[2-(3,3-diphenylpiperidin-1-yl)-2-oxoethyl]-1,1-dimethylurea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N3O2/c1-24(2)21(27)23-16-20(26)25-15-9-14-22(17-25,18-10-5-3-6-11-18)19-12-7-4-8-13-19/h3-8,10-13H,9,14-17H2,1-2H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFRIARGHAHLPTQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)NCC(=O)N1CCCC(C1)(C2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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